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Compound of Interest

Compound Name: 4-Benzoylphenyl acrylate

Cat. No.: B1587257 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This document provides immediate, essential safety and logistical

information for 4-Benzoylphenyl acrylate, including operational and disposal plans, to ensure

laboratory safety and build trust in our commitment to your well-being beyond the product itself.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Benzoylphenyl acrylate is a chemical that requires careful handling due to its potential

hazards. It may cause an allergic skin reaction and is very toxic to aquatic life with long-lasting

effects[1]. The Globally Harmonized System (GHS) pictograms associated with this chemical

often include GHS07 (Exclamation Mark) for skin irritation and sensitization[2][3].

To mitigate these risks, the following Personal Protective Equipment (PPE) is mandatory when

handling 4-Benzoylphenyl acrylate. This guidance is based on a synthesis of safety data

sheets to provide the most protective measures.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Gloves must be inspected prior

to use and replaced regularly.

To prevent skin contact and

potential allergic reactions[1].

Eye Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards. A face shield may

be necessary where splashing

is a risk.

To protect eyes from dust,

splashes, and vapors[1].

Skin and Body Protection

A lab coat or chemical-

resistant coveralls. Fire/flame

resistant and impervious

clothing is recommended.

Safety footwear that covers the

entire foot should be worn in

handling areas.

To protect skin from accidental

contact and contamination of

personal clothing[1][4].

Respiratory Protection

Use in a well-ventilated area. If

exposure limits are exceeded

or if dust/aerosols are

generated, a full-face

respirator with an appropriate

particulate filter is necessary.

To prevent inhalation of

harmful dust or vapors[1].

Safe Handling and Storage Protocols
Proper handling and storage are critical to maintaining the stability of 4-Benzoylphenyl
acrylate and ensuring a safe laboratory environment.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood[1].

Avoid breathing dust, fumes, gas, mist, vapors, or spray[1].
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Prevent contact with skin and eyes[1].

Use non-sparking tools and take precautionary measures against static discharge[1][5].

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly after handling[5].

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place[3].

Recommended long-term storage is at 2-8°C[3][6][7].

Store away from incompatible materials and sources of ignition[1].

Some sources recommend storing in amber vials to prevent photodegradation and under an

inert atmosphere to avoid premature polymerization[7].

First Aid Measures
In the event of exposure, immediate action is crucial.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention[1].

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation or a rash occurs, get

medical help[1].

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing and consult a

doctor[1][5].

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately[1].

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is essential to prevent environmental

contamination and ensure safety.

Spill Response:

Evacuate: Evacuate personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if it is safe to do so. Avoid dust formation[1].

Absorb: For small spills, collect the material mechanically, using non-sparking tools, and

place it in a suitable, closed container for disposal[1][5].

Clean: Clean the spill area thoroughly.
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Disposal:

Dispose of 4-Benzoylphenyl acrylate and any contaminated materials at a licensed

chemical destruction plant or through controlled incineration with flue gas scrubbing[1].

Do not allow the chemical to enter drains, sewers, or watercourses[1][5].

Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or

reconditioning, or punctured to make it unusable and disposed of in a sanitary landfill[1].

All disposal activities must be in accordance with applicable local, state, and federal

regulations[1].

Workflow for Safe Handling of 4-Benzoylphenyl
Acrylate
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Caption: Workflow for the safe handling of 4-Benzoylphenyl acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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